5-{[(furan-2-yl)methyl]amino}-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(furan-2-ylmethylamino)-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H15N3O4/c21-11-17-19(22-12-15-7-4-10-24-15)27-20(23-17)18-9-8-16(26-18)13-25-14-5-2-1-3-6-14/h1-10,22H,12-13H2
• InChI Key: SELVZHJISUGPRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NCC4=CC=CO4)C#N
• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an oxazole ring, a nitrile group, and furan rings. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through multi-step organic reactions involving the formation of the oxazole ring, the introduction of the nitrile group, and the attachment of the furan rings.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the oxazole ring, a five-membered ring containing an oxygen atom and a nitrogen atom, is a key feature. The compound also contains furan rings, which are five-membered rings with four carbon atoms and one oxygen atom.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The oxazole ring, the nitrile group, and the furan rings could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile group could impact its solubility in different solvents, and the aromatic furan rings could contribute to its stability.

Scientific Research Applications

Antibacterial Activity

. This compound’s unique structure combines furan and oxazole moieties, which may contribute to its antibacterial properties. . Investigating its antibacterial activity further could lead to novel therapeutic agents.

Heterocyclic Chemistry

The furan nucleus plays a crucial role in organic chemistry and medicinal chemistry. Its diverse synthetic methods and structural reactivity offer a wide range of prospects. . Investigating the reactivity of this compound within heterocyclic frameworks could yield valuable insights.

Biomass-Based Epoxy Resins

Furan-based compounds have also found applications in materials science. . These materials exhibit excellent mechanical properties and can be recycled, making them environmentally friendly alternatives for various applications.

Foldamer Research

. Foldamers are synthetic molecules that mimic the secondary structures of proteins. Investigating the folding behavior of this compound could contribute to designing novel functional materials.

Cytotoxicity Studies

. Understanding its effects on cellular viability and bacterial growth is essential for translational research.

Other Pharmacological Activities

. Investigating these additional therapeutic advantages could uncover novel applications.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the biological target it interacts with. If it’s intended for use in materials science or a similar field, its properties would depend on its physical and chemical characteristics.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors including its reactivity, toxicity, and the conditions under which it is handled and stored. Without specific information, it’s difficult to provide a detailed safety assessment.